4-isopropoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide

• IUPAC Name: 4-propan-2-yloxy-N-(4-thiophen-2-yloxan-4-yl)benzamide
• InChI: InChI=1S/C19H23NO3S/c1-14(2)23-16-7-5-15(6-8-16)18(21)20-19(9-11-22-12-10-19)17-4-3-13-24-17/h3-8,13-14H,9-12H2,1-2H3,(H,20,21)
• InChI Key: AYCGNXCHBNFAFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2(CCOCC2)C3=CC=CS3
• Molecular Formula: C19H23NO3S
• Molecular Weight: 345.5 g/mol
• CAS No.: 2034507-60-1

Description

4-isopropoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide, also known as PPTB, is a synthetic compound that has attracted a lot of attention in recent years due to its potential applications in scientific research. PPTB is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Scientific Research Applications

Medicinal Chemistry and Pharmacology

Compounds with complex structures, such as the one mentioned, are often explored for their potential biological activities. For example, benzamide derivatives are a class of compounds with varied medicinal properties, including antipsychotic, anti-inflammatory, and anticancer activities. Studies focusing on the metabolism, pharmacokinetics, and therapeutic potential of these compounds could provide insights into their applications in drug development. For instance, the metabolism and disposition of novel therapeutics are critical areas of research in drug development, helping to understand the drug's behavior in the body, including its absorption, distribution, metabolism, and excretion (ADME) processes. This information is crucial for identifying potential therapeutic applications and optimizing drug design (Liu et al., 2017).

Environmental Science

In environmental science, research often focuses on the detection, effects, and degradation of chemical compounds in the environment. Compounds like polycyclic aromatic hydrocarbons (PAHs) are of significant interest due to their environmental persistence and potential health impacts. Studies in this field may explore the environmental fate of chemical compounds, their transformation products, and their effects on human health and ecosystems. For example, understanding the concentration and profile of urinary PAH metabolites in populations can provide insights into exposure levels and potential health risks (Li et al., 2008).